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Compound of Interest

Compound Name: Timegadine hydrochloride

CAS No.: 71080-06-3

Cat. No.: B12711177

Get Quote

For research use only. Not for diagnostic or therapeutic use.

This document provides an in-depth technical overview of the basic properties of timegadine
hydrochloride, a tri-substituted guanidine derivative.[1] Initially investigated for its anti-

inflammatory properties in conditions like rheumatoid arthritis, its unique pharmacological

profile continues to be of interest to researchers in drug development.[2][3] This guide compiles

essential data on its chemical characteristics, mechanism of action, and relevant experimental

protocols to support further scientific inquiry.

Core Chemical and Physical Properties
Timegadine hydrochloride is the hydrochloride salt of timegadine.[4] The fundamental

properties of this compound are summarized below.
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Property Value Source

Chemical Formula C₂₀H₂₃N₅S·HCl [4]

Molecular Weight 401.96 g/mol [4]

Active Moiety Formula C₂₀H₂₃N₅S [5]

Active Moiety Molecular

Weight
365.5 g/mol [5]

Stereochemistry Achiral [4]

Appearance

White crystalline powder or

yellowish lumps (Guanidine

HCl)

[6]

Solubility

Information not widely

available, but guanidine salts

are generally soluble in water.

Mechanism of Action
Timegadine exhibits a distinct pharmacological profile, primarily characterized by its dual

inhibition of key enzymes in the arachidonic acid cascade.[1] This dual-action sets it apart from

traditional non-steroidal anti-inflammatory drugs (NSAIDs).

The principal mechanism involves the competitive inhibition of both cyclooxygenase (COX) and

lipoxygenase (LOX) enzymes.[2] By targeting these pathways, timegadine effectively curtails

the production of pro-inflammatory eicosanoids, such as prostaglandins and leukotrienes.[2]

Furthermore, an upstream action of timegadine is the inhibition of arachidonic acid release from

cellular phospholipids, which limits the substrate available for both COX and LOX pathways.[2]

While initially explored for its anti-inflammatory effects, timegadine has also been noted for its

properties as a selective cerebrovascular vasodilator. The precise signaling pathways for this

vasodilatory effect are not fully elucidated but are an area of active research. Generally,

cerebral vasodilation can be mediated by several pathways, including the nitric oxide (NO)

signaling pathway, which plays a crucial role in regulating cerebral blood flow.[7][8]
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Signaling Pathway Diagram
The following diagram illustrates the inhibitory action of timegadine on the arachidonic acid

cascade.
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Inhibition of the Arachidonic Acid Cascade by Timegadine.

Pharmacokinetics
Studies in healthy volunteers have provided insights into the pharmacokinetic profile of

timegadine. After oral administration of a 250 mg tablet twice daily, steady-state serum

concentrations were achieved between 5 and 8 days.[9] The serum concentrations of

timegadine and its two metabolites, MI and MII, have been measured using high-pressure

liquid chromatography and thin-layer chromatography, respectively.[9]

Concomitant administration of ibuprofen was found to reduce the maximum serum

concentration of timegadine and the area under the serum concentration-time curve, though it

did not significantly affect the serum half-life.[9]

Experimental Protocols
The following are generalized methodologies for key in vitro experiments that have been used

to characterize the activity of timegadine.
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Cyclooxygenase (COX) and Lipoxygenase (LOX)
Inhibition Assays
Principle: These assays quantify the inhibitory potential of timegadine by measuring the

enzymatic activity of COX and LOX in its presence and absence.[2]

Methodology:

Enzyme Source: Utilize homogenates of relevant tissues (e.g., washed rabbit platelets, rat

brain) or purified COX/LOX enzymes.[2]

Substrate: Employ radiolabeled arachidonic acid (e.g., [¹⁴C]-arachidonic acid) as the

substrate.[2]

Incubation: Pre-incubate the enzyme preparation with a range of timegadine concentrations

before adding the substrate.[2]

Reaction: Initiate the enzymatic reaction by adding the substrate and allow it to proceed for a

defined period.

Quantification: Stop the reaction and separate the enzymatic products (e.g., prostaglandins,

leukotrienes) using techniques like thin-layer chromatography or high-performance liquid

chromatography.

Analysis: Determine the radioactivity of the product spots to quantify enzyme activity.

Calculate the IC50 value of timegadine, which is the concentration required to inhibit enzyme

activity by 50%.

In Vitro Experimental Workflow
The diagram below outlines a typical workflow for in vitro testing of timegadine's inhibitory

activity.
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Workflow for In Vitro Inhibition Assays.

Quantitative Data Summary
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The following table summarizes key in vitro inhibitory concentrations (IC50) for timegadine

against its primary targets.

Target
Enzyme/Process

Cell/Tissue Type IC50 Value Source

Cyclooxygenase

(COX)

Washed Rabbit

Platelets
5 nM [2]

Cyclooxygenase

(COX)
Rat Brain 20 µM [2]

Lipoxygenase (LOX)

Horse Platelet

Homogenates

(cytosol)

100 µM [2]

Lipoxygenase (LOX)
Washed Rabbit

Platelets
100 µM [2]

Arachidonic Acid

Release

Casein-elicited Rat

Peritoneal PMNs
2.7 x 10⁻⁵ M (27 µM) [2][10]

Lipoxygenase Activity PMNL 4.1 x 10⁻⁵ M [10]

Cyclooxygenase

Activity
Platelets 3.1 x 10⁻⁸ M [10]

Synthesis
While detailed synthetic procedures are proprietary, the general synthesis of guanidine

derivatives often involves the reaction of an amine with a cyanamide source.[11] The

conversion to the hydrochloride salt is typically achieved through a standard acid-base reaction

by treating the free base with hydrochloric acid in a suitable solvent.[11]

Disclaimer: This document is intended for informational and research purposes only. The

information provided should not be used for any other purpose, including but not limited to,

diagnostic or therapeutic applications. Researchers should always consult primary literature

and conduct their own validation studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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